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Compound of Interest

Compound Name: SKF96067

Cat. No.: B1681805

Introduction

SKF-96365 is a small molecule compound initially identified as an inhibitor of receptor-
mediated calcium entry. It is now widely recognized as a blocker of store-operated Ca2+ entry
(SOCE) and transient receptor potential canonical (TRPC) channels. This technical guide
provides a comprehensive overview of preliminary in vitro studies investigating the effects of
SKF-96365 on various cell lines, with a particular focus on cancer cells. The document
summarizes key quantitative data, details experimental methodologies, and visualizes the
involved signaling pathways to serve as a valuable resource for researchers, scientists, and
professionals in drug development.

Mechanism of Action

SKF-96365 exerts its cellular effects primarily by inhibiting Ca2+ influx. It acts as a non-
selective inhibitor of TRP channels, SOCE, and voltage-gated Ca2+ channels. In cancer cells,
this disruption of calcium homeostasis has been shown to induce cell cycle arrest, apoptosis,
and autophagy. The compound has demonstrated anti-neoplastic activity in various cancer cell
lines, including those from colorectal, esophageal, and glioblastoma cancers.

Quantitative Data Summary

The following tables summarize the half-maximal inhibitory concentration (IC50) values and
other quantitative effects of SKF-96365 in different cancer cell lines.
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Table 1: IC50 Values of SKF-96365 in Cancer Cell Lines

Incubation

Cell Line Cancer Type . IC50 (pM) Reference
Time
Colorectal
HCT116 48 h 10.88
Cancer
Colorectal
HT29 48 h 14.56
Cancer
Esophageal
K510 Squamous Cell 24 h 5.58
Carcinoma
Esophageal
K30 Squamous Cell 24 h 31.52
Carcinoma
Esophageal
EC9706 Squamous Cell 24 h 23.78
Carcinoma
Table 2: Effects of SKF-96365 on Glioblastoma Cells
. Concentrati Incubation Observatio
Cell Line Effect ) Reference
on (UM) Time n
Increased cell
Cell Cycle opulation in
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phases
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Experimental Protocols
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This section details the methodologies for key experiments cited in the preliminary studies of
SKF-96365.

Cell Viability and Proliferation Assays
1. Cell Counting Kit-8 (CCK-8) Assay:

o Cell Seeding: Plate esophageal cancer cell lines (K510, K30, EC9706) in 96-well plates.

o Treatment: Treat cells with varying concentrations of SKF-96365 for different time points
(e.g., 24 h).

¢ Assay: Add CCK-8 solution to each well and incubate.

o Measurement: Measure the absorbance at 450 nm using a microplate reader to determine
cell viability.

2. Colony Formation Assay:

o Cell Seeding: Seed a low density of cancer cells in 6-well plates.

o Treatment: Treat cells with SKF-96365 for a specified period (e.g., 24 h).

 To cite this document: BenchChem. [Preliminary Studies on SKF-96365 in Cell Lines: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1681805#preliminary-studies-on-skf96067-in-cell-
lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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